Cas no 1192579-69-3 (2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-methoxyphenyl)prop-2-enamide)

• Product Name: 2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-methoxyphenyl)prop-2-enamide
• CAS No: 1192579-69-3
• MF: C₁₆H₁₆N₄O₂
• MW: 296.323843002319
• CID: 5913224
• PubChem ID: 40169922
• Update Time: 2025-05-20

2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z424802762
• (E)-2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-methoxyphenyl)prop-2-enamide
• EN300-26584435
• 1192579-69-3
• 2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-methoxyphenyl)prop-2-enamide

• Inchi： 1S/C16H16N4O2/c1-10-15(11(2)20-19-10)8-12(9-17)16(21)18-13-4-6-14(22-3)7-5-13/h4-8H,1-3H3,(H,18,21)(H,19,20)/b12-8+
• InChI Key： WZLDMNGJAOZQOH-XYOKQWHBSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC(/C(/C#N)=C/C1C(C)=NNC=1C)=O

Computed Properties

• Exact Mass: 296.12732577g/mol
• Monoisotopic Mass: 296.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-methoxyphenyl)prop-2-enamide

Introduction to 2-Cyano-3-(3,5-Dimethyl-1H-Pyrazol-4-yl)-N-(4-Methoxyphenyl)prop-2-enamide (CAS No. 1192579-69-3)

2-Cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-methoxyphenyl)prop-2-enamide, also known by its CAS number 1192579-69-3, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and has garnered attention due to its potential therapeutic properties and biological activities.

The molecular structure of 2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-methoxyphenyl)prop-2-enamide is characterized by a cyano group, a pyrazole ring, and a methoxyphenyl moiety. These functional groups contribute to its unique chemical properties and biological activities. The presence of the cyano group imparts strong electron-withdrawing properties, while the pyrazole ring provides aromatic stability and potential binding sites for various biological targets. The methoxyphenyl group further enhances the compound's lipophilicity and solubility, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-methoxyphenyl)prop-2-enamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-methoxyphenyl)prop-2-enamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that 2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-methoxyphenyl)prop-2-enamide could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-methoxyphenyl)prop-2-enamide have also been studied extensively. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration in therapeutic settings. Additionally, it has been shown to have low toxicity in preclinical studies, which is a crucial factor for drug development.

In terms of synthetic chemistry, the preparation of 2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-methoxyphenyl)prop-2-enamide involves several well-established synthetic routes. One common approach involves the condensation of 3-cyanopropenoyl chloride with 4-methoxyaniline followed by reaction with 3,5-dimethylpyrazole. This method provides high yields and purity, making it suitable for large-scale production.

The safety profile of 2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-methoxyphenyl)prop-2-enamide has been evaluated in various preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-methoxyphenyl)prop-2-enamide (CAS No. 1192579-69-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, highlighting its significance in modern drug discovery efforts.